Cas no 820209-71-0 (N'-[(Tert-butoxy)carbonyl]-4-(trifluoromethyl)benzohydrazide)

• Product Name: N'-[(Tert-butoxy)carbonyl]-4-(trifluoromethyl)benzohydrazide
• CAS No: 820209-71-0
• MF: C₁₃H₁₅F₃N₂O₃
• MW: 304.265013933182
• CID: 701554
• Update Time: 2025-07-25

N'-[(Tert-butoxy)carbonyl]-4-(trifluoromethyl)benzohydrazide Chemical and Physical Properties

Names and Identifiers

• Hydrazinecarboxylic acid, 2-[4-(trifluoromethyl)benzoyl]-,1,1-dimethylethyl ester
• N'-[(tert-butoxy)carbonyl]-4-(trifluoromethyl)benzohydrazide
• Z32379830
• N'-[(Tert-butoxy)carbonyl]-4-(trifluoromethyl)benzohydrazide

• Inchi： 1S/C13H15F3N2O3/c1-12(2,3)21-11(20)18-17-10(19)8-4-6-9(7-5-8)13(14,15)16/h4-7H,1-3H3,(H,17,19)(H,18,20)
• InChI Key： OXCFIOICLTWCDH-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(C(NNC(=O)OC(C)(C)C)=O)=CC=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 383
• Topological Polar Surface Area: 67.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on N'-[(Tert-butoxy)carbonyl]-4-(trifluoromethyl)benzohydrazide

Introduction to N'-[(Tert-butoxy)carbonyl]-4-(trifluoromethyl)benzohydrazide (CAS No. 820209-71-0)

N'-[(Tert-butoxy)carbonyl]-4-(trifluoromethyl)benzohydrazide, a compound with the CAS number 820209-71-0, is a significant intermediate in the field of pharmaceutical chemistry. This compound, featuring a tert-butoxy carbonyl group and a trifluoromethyl substituent on the benzene ring, has garnered attention due to its versatile applications in the synthesis of biologically active molecules.

The structural characteristics of N'-[(Tert-butoxy)carbonyl]-4-(trifluoromethyl)benzohydrazide make it a valuable building block for the development of novel therapeutic agents. The presence of the tert-butoxy carbonyl (Boc) group provides stability and protection during synthetic processes, while the trifluoromethyl group enhances lipophilicity and metabolic stability, which are crucial factors in drug design.

In recent years, there has been a growing interest in compounds containing the trifluoromethyl moiety due to their improved pharmacokinetic properties. Research has demonstrated that the introduction of trifluoromethyl groups can lead to increased binding affinity and reduced metabolic degradation, making such compounds attractive for drug development. N'-[(Tert-butoxy)carbonyl]-4-(trifluoromethyl)benzohydrazide exemplifies this trend, offering a synthetic route to access a wide range of pharmacologically relevant derivatives.

The compound's utility extends beyond its role as an intermediate in drug synthesis. It has been employed in the development of agrochemicals and specialty chemicals, where its structural features contribute to enhanced performance and efficacy. The combination of the tert-butoxy carbonyl and trifluoromethyl groups provides a unique balance of reactivity and stability, making it a versatile tool for synthetic chemists.

Recent studies have highlighted the importance of N'-[(Tert-butoxy)carbonyl]-4-(trifluoromethyl)benzohydrazide in the synthesis of novel heterocyclic compounds. Heterocycles are known for their broad spectrum of biological activities and are frequently found in active pharmaceutical ingredients (APIs). The compound's ability to serve as a precursor for these heterocycles underscores its significance in medicinal chemistry.

The synthesis of N'-[(Tert-butoxy)carbonyl]-4-(trifluoromethyl)benzohydrazide involves well-established organic reactions, including condensation and protection-deprotection strategies. These synthetic pathways are optimized for high yield and purity, ensuring that the compound meets the stringent requirements of pharmaceutical applications. The use of advanced purification techniques further enhances its quality, making it suitable for sensitive downstream processes.

In conclusion, N'-[(Tert-butoxy)carbonyl]-4-(trifluoromethyl)benzohydrazide (CAS No. 820209-71-0) is a multifaceted compound with significant applications in pharmaceutical and chemical research. Its unique structural features, particularly the presence of both the tert-butoxy carbonyl and trifluoromethyl groups, make it an invaluable intermediate for synthesizing biologically active molecules. As research continues to uncover new applications for this compound, its importance in drug development is likely to grow further.